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Compound of Interest

Compound Name: 3-Methoxybenzeneboronic acid

Cat. No.: B135778 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

excellence. This guide provides essential safety and logistical information for the disposal of 3-
methoxybenzeneboronic acid, ensuring compliance and minimizing environmental impact.

Core Safety and Handling Precautions:

Before beginning any disposal procedure, it is imperative to handle 3-
methoxybenzeneboronic acid with appropriate personal protective equipment (PPE). This

compound is classified as a skin irritant (Category 2), an eye irritant (Category 2), and may

cause respiratory irritation.[1] Therefore, wearing protective gloves, safety goggles or a face

shield, and a lab coat is mandatory.[1][2] If there is a risk of dust inhalation, a dust mask (such

as a type N95) should be used. All handling should occur in a well-ventilated area, preferably

within a chemical fume hood.[1][2]

Quantitative Data and Physical Properties
A summary of the key physical and chemical properties of 3-methoxybenzeneboronic acid is

provided below. This data is essential for understanding its behavior and ensuring safe

handling.
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Property Value Source

CAS Number 10365-98-7 [1]

Molecular Formula C₇H₉BO₃

Molecular Weight 151.96 g/mol

Appearance Solid

Melting Point 160-163 °C

Hazard Class
Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Irrit. 2, STOT SE 3

Signal Word Warning

**Step-by-Step Disposal Protocol
The disposal of 3-methoxybenzeneboronic acid, as with any chemical waste, must adhere to

local, regional, and national hazardous waste regulations.[1] The following protocol outlines the

general steps for its safe disposal.

1. Waste Collection and Segregation:

Solid Waste: Unused or contaminated 3-methoxybenzeneboronic acid should be collected

in a clearly labeled, sealed container. Avoid mixing it with other chemical waste streams

unless compatibility is confirmed.

Contaminated Materials: Any materials used to handle the compound, such as contaminated

gloves, weighing paper, or absorbent pads, should be collected in a dedicated, sealed bag

for solid chemical waste.[3]

Empty Containers: Empty containers that held 3-methoxybenzeneboronic acid should be

triple-rinsed with a suitable solvent. The rinsate should be collected and treated as

hazardous waste. After rinsing, the container can be disposed of according to institutional

guidelines.[4]

2. Accidental Spill Cleanup:
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In the event of a spill, ensure the area is well-ventilated and restrict access.

Wearing appropriate PPE, gently sweep up the solid material to avoid creating dust.[1]

Place the spilled material into a suitable, labeled container for disposal.[1][5]

Clean the spill area with a damp cloth or absorbent paper, and place these materials into the

hazardous waste container.

3. Final Disposal:

All collected waste containing 3-methoxybenzeneboronic acid must be disposed of

through an approved waste disposal plant or a licensed chemical waste management

company.[1]

It is crucial to accurately label the waste container with the chemical name and any

associated hazards.

Consult your institution's Environmental Health and Safety (EHS) department for specific

procedures and to arrange for waste pickup.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 3-
methoxybenzeneboronic acid.
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Caption: Disposal workflow for 3-methoxybenzeneboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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